![molecular formula C11H11Cl2NO3 B2744410 Ethyl 2-chloro-5-[(chloroacetyl)amino]benzoate CAS No. 1797030-18-2](/img/structure/B2744410.png)
Ethyl 2-chloro-5-[(chloroacetyl)amino]benzoate
Description
Ethyl 2-chloro-5-[(chloroacetyl)amino]benzoate is a chemical compound with the CAS Number: 6307-66-0. It has a molecular weight of 241.67 . The IUPAC name for this compound is ethyl 2-[(chloroacetyl)amino]benzoate .
Molecular Structure Analysis
The linear formula for Ethyl 2-chloro-5-[(chloroacetyl)amino]benzoate is C11 H12 Cl N O3 . The InChI Code for this compound is 1S/C11H12ClNO3/c1-2-16-11(15)8-5-3-4-6-9(8)13-10(14)7-12/h3-6H,2,7H2,1H3,(H,13,14) .Physical And Chemical Properties Analysis
Ethyl 2-chloro-5-[(chloroacetyl)amino]benzoate is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Synthesis and Chemical Properties
- Ethyl imidate hydrochlorides were prepared through reactions involving substituted benzyl cyanides and ethanol, leading to the synthesis of compounds with potential for further chemical transformations (Bekircan & Bektaş, 2008). This study suggests methodologies that could be applied to synthesize and manipulate compounds structurally related to "Ethyl 2-chloro-5-[(chloroacetyl)amino]benzoate."
- A multicomponent synthesis strategy was employed for the creation of compounds with potential anticancer properties, indicating the versatility of similar compounds in medicinal chemistry applications (Gad et al., 2020).
- The synthesis and evaluation of novel compounds for their cytotoxicity against cancer cell lines illustrate the potential pharmaceutical applications of compounds related to "Ethyl 2-chloro-5-[(chloroacetyl)amino]benzoate" (Gad et al., 2020). Such studies contribute to the development of new anticancer therapeutics.
Antibacterial Activity
- Novel benzoxazine derivatives exhibited significant antibacterial ability, showcasing the potential of related compounds in developing new antibacterial agents (Shakir, Saoud, & Hussain, 2020).
Environmental and Biodegradation Studies
- Research on the biodegradation of chlorimuron-ethyl by Rhodococcus sp. D310-1 highlights the environmental applications of related compounds, particularly in the degradation of persistent herbicides (Li et al., 2016).
Molecular Docking and Biological Potentials
- Studies on new quinazoline derivatives, including molecular docking, biological potentials, and structure-activity relationships, offer insights into the drug design and discovery process, potentially relevant to the manipulation of compounds similar to "Ethyl 2-chloro-5-[(chloroacetyl)amino]benzoate" (Borik & Hussein, 2021).
properties
IUPAC Name |
ethyl 2-chloro-5-[(2-chloroacetyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl2NO3/c1-2-17-11(16)8-5-7(3-4-9(8)13)14-10(15)6-12/h3-5H,2,6H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCFQCPPCLXLPCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)NC(=O)CCl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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